[4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid

• IUPAC Name: 2-[4-[(4-acetylphenyl)carbamoylamino]phenyl]acetic acid
• InChI: InChI=1S/C17H16N2O4/c1-11(20)13-4-8-15(9-5-13)19-17(23)18-14-6-2-12(3-7-14)10-16(21)22/h2-9H,10H2,1H3,(H,21,22)(H2,18,19,23)
• InChI Key: BBJDXGHWFUKGHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid, also known as APAP, is a chemical compound that has been widely studied in the field of medicinal chemistry. It is a nonsteroidal anti-inflammatory drug (NSAID) that has been used to treat various types of pain and inflammation. APAP is a member of the arylacetic acid class of NSAIDs, which have been shown to have anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The mechanism of action of [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid involves the inhibition of the cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are signaling molecules that play a key role in the inflammatory response, and their inhibition by [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid include its anti-inflammatory, analgesic, and antipyretic properties. These effects are achieved through the inhibition of the COX enzymes, which leads to a reduction in the production of prostaglandins. In addition, [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid has also been shown to have potential antioxidant and anticancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid in lab experiments is its well-established safety profile. It has been extensively studied in humans and has been shown to have a low risk of adverse effects when used at therapeutic doses. However, one of the limitations of using [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid in lab experiments is its relatively low potency compared to other NSAIDs.

Future Directions

There are many potential future directions for research on [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid, including its use in the treatment of cancer and other diseases. In addition, there is also a need for further research on the mechanism of action of [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid and its potential interactions with other drugs. Finally, there is a need for the development of more potent and selective arylacetic acid NSAIDs that can be used in a variety of therapeutic applications.

Scientific Research Applications

[4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various types of pain and inflammation. In addition, [4-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetic acid has also been shown to have potential applications in the treatment of cancer and other diseases.